Cas no 2319877-35-3 (N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide)

• Product Name: N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
• CAS No: 2319877-35-3
• MF: C₂₀H₂₀ClNO₄
• MW: 373.830104827881
• CID: 5356510
• Update Time: 2025-10-31

N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-(2,2-di(furan-2-yl)ethyl)-2-methylpropanamide

• Inchi： 1S/C20H20ClNO4/c1-20(2,26-15-9-7-14(21)8-10-15)19(23)22-13-16(17-5-3-11-24-17)18-6-4-12-25-18/h3-12,16H,13H2,1-2H3,(H,22,23)
• InChI Key： AUTGMARDTSUBMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC(C)(C)C(NCC(C1=CC=CO1)C1=CC=CO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 449
• XLogP3: 4.1
• Topological Polar Surface Area: 64.599

Additional information on N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide

Introduction to N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide (CAS No. 2319877-35-3)

N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2319877-35-3, represents a novel class of molecules with potential applications in medicinal chemistry. The unique structural features of this compound, particularly its furan-2-yl and 4-chlorophenoxy substituents, make it an intriguing candidate for further investigation.

The synthesis and characterization of N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide have been the focus of several recent studies aimed at exploring its pharmacological properties. The presence of the furan-2-yl group is particularly noteworthy, as furan derivatives are known for their diverse biological activities and have been widely studied for their potential in drug development. The 4-chlorophenoxy moiety further enhances the compound's complexity and may contribute to its binding affinity to various biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide, with its unique structural framework, has shown promise in preliminary screenings as a potential lead compound for further optimization.

The compound's molecular structure suggests that it may interact with enzymes and receptors involved in critical metabolic pathways. The furan-2-yl group is known to exhibit significant bioactivity due to its ability to form hydrogen bonds and participate in π-stacking interactions, which are crucial for molecular recognition processes. Similarly, the 4-chlorophenoxy substituent can influence the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

Preliminary pharmacokinetic studies have indicated that N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide exhibits favorable solubility and metabolic stability, which are essential characteristics for any potential drug candidate. These properties suggest that the compound may have a reasonable bioavailability and prolonged half-life upon administration.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been crucial in constructing the complex framework of N-[2,2-bis(furan-2-yl)ethyl]-2-(4-chlorophenoxy)-2-methylpropanamide. These synthetic strategies not only highlight the expertise required in medicinal chemistry but also underscore the importance of innovative methodologies in drug discovery.

In conclusion, N-[2,2-bis(furan-yl)ethyl]-4-chlorophenoxy)-methylpropanamide (CAS No. 2319877-35-3), with its distinctive structural features and promising pharmacological properties, represents a significant advancement in pharmaceutical research. Further studies are warranted to fully elucidate its mechanism of action and evaluate its potential as a therapeutic agent. The continued exploration of this compound and its derivatives will undoubtedly contribute valuable insights into the development of novel treatments for various diseases.